Cas no 167073-38-3 (benzyl N-(1-oxobutan-2-yl)carbamate)

• Product Name: benzyl N-(1-oxobutan-2-yl)carbamate
• CAS No: 167073-38-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5210417
• PubChem ID: 21888538
• Update Time: 2025-11-01

benzyl N-(1-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-formylpropyl)-, phenylmethyl ester (9CI)
• benzyl N-(1-oxobutan-2-yl)carbamate

• Inchi： 1S/C12H15NO3/c1-2-11(8-14)13-12(15)16-9-10-6-4-3-5-7-10/h3-8,11H,2,9H2,1H3,(H,13,15)
• InChI Key： FHBZMZYIIZXDGB-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC(C=O)CC

Additional information on benzyl N-(1-oxobutan-2-yl)carbamate

Professional Introduction to Benzyl N-(1-oxobutan-2-yl)carbamate (CAS No. 167073-38-3)

Benzyl N-(1-oxobutan-2-yl)carbamate, a compound with the chemical formula C₁₁H₁₃NO₃, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound is characterized by its benzyl moiety and the N-(1-oxobutan-2-yl)carbamate functional group, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 167073-38-3, this compound has garnered attention in recent years due to its role as an intermediate in the synthesis of various pharmacologically active agents.

The benzyl group, a common aromatic side chain, is known for its stability and ability to enhance the solubility of molecules in organic solvents. This property makes it particularly useful in medicinal chemistry for modifying the pharmacokinetic profiles of drug candidates. On the other hand, the N-(1-oxobutan-2-yl)carbamate moiety introduces a carbamate functional group, which is often employed in the development of bioactive compounds due to its versatility in forming hydrogen bonds and participating in various biochemical interactions.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. The N-(1-oxobutan-2-yl)carbamate moiety has been particularly studied for its role in modulating enzyme activity and receptor binding. For instance, carbamate derivatives have shown promise in the treatment of neurological disorders by interacting with specific neurotransmitter receptors. This has led to extensive research into synthesizing new analogs that can enhance therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of Benzyl N-(1-oxobutan-2-yl)carbamate is its utility as a building block in drug discovery. The combination of the benzyl group and the N-(1-oxobutan-2-yl)carbamate moiety allows for the facile introduction of additional functional groups, enabling chemists to tailor the properties of the molecule to specific biological targets. This flexibility has been exploited in the development of inhibitors targeting various kinases and proteases, which are key enzymes involved in numerous diseases, including cancer and inflammatory disorders.

The synthesis of Benzyl N-(1-oxobutan-2-yl)carbamate typically involves multi-step organic reactions, starting from readily available precursors. The process often begins with the formation of a carbamate intermediate, followed by benzyl esterification to introduce the benzyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In addition to its synthetic utility, Benzyl N-(1-oxobutan-2-yl)carbamate has been studied for its potential biological activities. Preclinical studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic pathways relevant to diseases such as diabetes and obesity. The N-(1-oxobutan-2-yl)carbamate moiety is particularly interesting because it can interact with biological targets in multiple ways, leading to complex pharmacological effects.

The pharmaceutical industry continues to explore new derivatives of Benzyl N-(1-oxobutan-2-yl)carbamate to expand its therapeutic potential. Researchers are investigating modifications to both the benzyl group and the carbamate moiety to optimize bioavailability, reduce toxicity, and enhance target specificity. These efforts align with broader trends in drug development aimed at creating more personalized and effective treatments.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of Benzyl N-(1-oxobutan-2-yl)carbamate. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. This information is invaluable for designing new analogs with improved properties and for guiding experimental efforts.

The future prospects for Benzyl N-(1-oxobutan-2-yl)carbamate are promising, with ongoing research expected to uncover new applications and refine synthetic methodologies. As our understanding of biochemical pathways continues to evolve, compounds like this one will remain essential tools in the quest for novel therapeutics. Their versatility and well-documented chemical properties make them indispensable assets in pharmaceutical research and development.